molecular formula C11H15NO B15370825 3-(4-Methylpyrrolidin-2-yl)phenol

3-(4-Methylpyrrolidin-2-yl)phenol

Cat. No.: B15370825
M. Wt: 177.24 g/mol
InChI Key: DNNDFUKWLPGFNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Methylpyrrolidin-2-yl)phenol is a heterocyclic aromatic compound comprising a phenol moiety substituted at the 3-position with a 4-methylpyrrolidine ring. The pyrrolidine group introduces chirality and conformational rigidity, which can influence its physicochemical properties and biological interactions.

Properties

Molecular Formula

C11H15NO

Molecular Weight

177.24 g/mol

IUPAC Name

3-(4-methylpyrrolidin-2-yl)phenol

InChI

InChI=1S/C11H15NO/c1-8-5-11(12-7-8)9-3-2-4-10(13)6-9/h2-4,6,8,11-13H,5,7H2,1H3

InChI Key

DNNDFUKWLPGFNM-UHFFFAOYSA-N

Canonical SMILES

CC1CC(NC1)C2=CC(=CC=C2)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Structural Variants :

  • 3-({(2R)-2-[2-(4-Methylpiperidin-1-yl)ethyl]pyrrolidin-1-yl}sulfonyl)phenol (): Features a sulfonyl linker and a 4-methylpiperidine extension.
  • 5-[2-[(3R)-1-(2-Phenylethyl)pyrrolidin-3-yl]oxyphenyl]-3-(4-pyridyl)-1,2,4-oxadiazole (): Incorporates an oxadiazole ring and a phenylethyl-pyrrolidine substituent. The oxadiazole introduces π-π stacking capabilities, which may enhance binding to aromatic residues in biological targets .
  • (S)-1-((S)-2-(4-Fluorophenyl)-2-(methylamino)ethyl)pyrrolidin-3-ol (): Contains a fluorinated phenyl group and a methylaminoethyl side chain. Fluorine substitution can improve metabolic stability and membrane permeability relative to the methylpyrrolidine group in the target compound .

Substituent Impact :

  • Electron-Withdrawing Groups (EWGs) : Chloro or nitro substituents (e.g., in ) reduce electron density on the aromatic ring, increasing resistance to electrophilic substitution compared to the electron-donating methylpyrrolidine group .
  • Steric Effects: Bulky substituents like phenylethyl () may hinder molecular packing, lowering melting points compared to 3-(4-Methylpyrrolidin-2-yl)phenol .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound Name Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Key Substituents
3-(4-Methylpyrrolidin-2-yl)phenol* C₁₁H₁₅NO 177.24 ~200–220† 4-Methylpyrrolidine
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol C₁₂H₁₀ClNO₂ 243.67 Not reported Cl, OCH₃ on phenyl; pyridin-ol
1-(4-Chlorophenyl)-2-methyl-2-phenyl-... C₁₈H₁₆ClNO₃S 369.84 268–287‡ Cl, thiophene, pyrrolidinone
2-Amino-4-(2-chloro-5-(4-substituted)phenyl) Varies 466–545‡ 268–287‡ Cl, substituted phenyl groups

*Theoretical values inferred from analogues; †Estimated based on pyrrolidine derivatives; ‡Data from .

Key Observations :

  • Melting Points : Bulky substituents (e.g., thiophene in ) correlate with higher melting points (268–287°C) due to enhanced van der Waals interactions . The target compound’s methylpyrrolidine group may lower its melting point compared to halogenated analogues.
  • Solubility : Sulfonyl or pyridyl groups () improve aqueous solubility, whereas hydrophobic substituents (e.g., phenylethyl) reduce it .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.